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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Acid Black 26 (C.I. 27070). The information is intended for a scientific

audience and includes detailed data, a general synthetic protocol, and a workflow diagram of

its synthesis.

Chemical Identity and Properties
Acid Black 26 is a synthetic anionic dye belonging to the disazo class of colorants.[1][2] Its

chemical structure is characterized by the presence of two azo (-N=N-) groups, which are

responsible for its color. The presence of two sulfonate (-SO3Na) groups imparts water

solubility, a crucial property for its application in aqueous dyeing processes.[3]

Quantitative Data Summary
The key chemical and physical properties of Acid Black 26 are summarized in the table below

for easy reference.
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Property Value Reference(s)

C.I. Name Acid Black 26 [1][2]

C.I. Number 27070 [1][2][4]

CAS Number 6262-07-3 [1][2][4]

Molecular Formula C₃₂H₂₁N₅Na₂O₇S₂ [1][2][4]

Molecular Weight 697.65 g/mol [1][2][4]

Appearance Bluish-black powder [2]

Solubility in Water 100 g/L at 90 °C [2]

Solubility in Organic Solvents
Slightly soluble in ethanol and

acetone
[2]

Behavior in Concentrated

H₂SO₄

Turns purple, then blue upon

dilution
[2]

Chemical Structure
Acid Black 26 is a complex aromatic compound with a structure derived from several key

intermediates. The core structure consists of a phenylamine-substituted benzenesulfonic acid,

a naphthalene amine, and a hydroxynaphthalene sulfonic acid, all linked by two azo groups.

The two sodium sulfonate groups are responsible for its classification as an acid dye.

Synthesis of Acid Black 26
The synthesis of Acid Black 26 is a multi-step process involving two sequential diazotization

and azo coupling reactions.[1][2] The overall workflow begins with the diazotization of an

aromatic amine, followed by coupling to an intermediate, which is then diazotized again and

coupled to a final component.
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Synthesis workflow for Acid Black 26.

Experimental Protocol for Synthesis
The following is a generalized experimental protocol for the synthesis of Acid Black 26, based

on standard procedures for diazotization and azo coupling reactions.

Part A: First Diazotization and Coupling

Diazotization of 5-Amino-2-(phenylamino)benzenesulfonic acid:

Dissolve 5-Amino-2-(phenylamino)benzenesulfonic acid in a dilute aqueous solution of

sodium carbonate.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) with constant stirring.

While maintaining the low temperature, slowly add hydrochloric acid (HCl) to generate

nitrous acid in situ, which effects the diazotization. The completion of the reaction can be

tested with starch-iodide paper.

Azo Coupling with Naphthalen-1-amine:

In a separate vessel, dissolve Naphthalen-1-amine in a weakly acidic aqueous solution.

Cool this solution to 0-5 °C.
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Slowly add the cold diazonium salt solution from the previous step to the Naphthalen-1-

amine solution with vigorous stirring.

Maintain the temperature below 5 °C and a slightly acidic pH to facilitate the coupling

reaction.

The formation of the intermediate monoazo compound will be indicated by a color change.

Part B: Second Diazotization and Coupling

Diazotization of the Intermediate Azo Compound:

The amino group on the naphthalen-1-amine moiety of the intermediate is then diazotized

following a similar procedure as in Part A, step 1. The reaction mixture is cooled, and

sodium nitrite followed by acid is added.

Azo Coupling with 6-Hydroxynaphthalene-2-sulfonic acid:

In a separate vessel, dissolve 6-Hydroxynaphthalene-2-sulfonic acid in a dilute aqueous

solution of sodium hydroxide to form the phenoxide, which is a more active coupling

component.

Cool this alkaline solution to 0-5 °C.

Slowly add the second diazonium salt solution to the alkaline solution of the coupling

component with efficient stirring.

The final coupling reaction forms the disazo dye, Acid Black 26.

Part C: Isolation and Purification

The dye is precipitated from the reaction mixture by the addition of sodium chloride ("salting

out").

The precipitate is collected by filtration and washed with a saturated sodium chloride

solution.

The crude dye can be further purified by recrystallization from water.
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Spectroscopic Characterization
While specific spectra for Acid Black 26 are not readily available in the public domain, the

following table outlines the expected characteristic Fourier-Transform Infrared (FTIR)

absorption peaks based on its functional groups.[3]

Wavenumber (cm⁻¹) Functional Group Significance

~3400 O-H stretch
Indicates the presence of the

hydroxyl group.

~3000-2800 C-H stretch
Aromatic and aliphatic C-H

bonds.

~1600 C=C stretch (aromatic)
Confirms the presence of

aromatic rings.

~1500-1400 N=N stretch (azo bond)
A key indicator of the azo

linkage.

~1200-1000 C-N stretch Relates to the amine groups.

~1040 S=O stretch (sulfonate)
Confirms the presence of

sulfonate groups.

Ultraviolet-Visible (UV-Vis) spectroscopy is a primary technique for the quantitative analysis of

Acid Black 26 in solution.[3] The concentration of the dye is directly proportional to its

absorbance at its maximum absorption wavelength (λmax).

Applications
Acid Black 26 is primarily used for dyeing protein fibers such as wool and silk, as well as

polyamide fibers.[2] It is also used in the dyeing of leather.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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